Cas no 1217500-90-7 (2-Carbamoyl-4-fluorophenylboronic acid)

• Product Name: 2-Carbamoyl-4-fluorophenylboronic acid
• CAS No: 1217500-90-7
• MF: C₇H₇BFNO₃
• MW: 182.944785356522
• MDL: MFCD12546533
• CID: 839910
• PubChem ID: 46739615
• Update Time: 2025-07-23

2-Carbamoyl-4-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-CARBAMOYL-4-FLUOROPHENYLBORONIC ACID
• (2-Carbamoyl-4-fluorophenyl)boronic acid
• MFCD12546533
• 1217500-90-7
• DTXSID80675210
• DB-364968
• (2-Carbamoyl-4-fluorophenyl)boronicacid
• Boronic acid, B-[2-(aminocarbonyl)-4-fluorophenyl]-
• BS-21070
• 2-Borono-5-fluorobenzamide
• CS-0176176
• AKOS006344056
• 2-Carbamoyl-4-fluorophenylboronic acid

• MDL： MFCD12546533
• Inchi： 1S/C7H7BFNO3/c9-4-1-2-6(8(12)13)5(3-4)7(10)11/h1-3,12-13H,(H2,10,11)
• InChI Key： FAONGALRMVQDSU-UHFFFAOYSA-N
• SMILES： FC1C=CC(B(O)O)=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 183.05000
• Monoisotopic Mass: 183.0503014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55000
• LogP: -0.69530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Carbamoyl-4-fluorophenylboronic acid

Introduction to 2-Carbamoyl-4-fluorophenylboronic acid (CAS No: 1217500-90-7)

2-Carbamoyl-4-fluorophenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1217500-90-7, features a boronic acid moiety attached to a phenyl ring substituted with a carboxamide group and a fluorine atom. Such a molecular architecture makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapeutics.

The boronic acid functional group in 2-Carbamoyl-4-fluorophenylboronic acid is well-known for its role as a key component in Suzuki-Miyaura cross-coupling reactions, which are fundamental transformations in modern organic synthesis. These reactions enable the formation of carbon-carbon bonds under mild conditions, making them highly attractive for constructing complex molecular frameworks. The presence of the fluorine atom at the para position relative to the boronic acid group introduces additional electronic and steric influences, which can modulate the reactivity and selectivity of the compound in synthetic applications.

In recent years, there has been growing interest in the development of boronic acid derivatives as pharmacophores due to their ability to interact with biological targets in a highly specific manner. For instance, boron-containing compounds have been explored as potential candidates in anticancer therapy, where their ability to inhibit key enzymatic pathways has shown promise. The carbamoyl group in 2-Carbamoyl-4-fluorophenylboronic acid not only contributes to the overall solubility and stability of the molecule but also provides a site for further functionalization, allowing for the design of more sophisticated drug candidates.

One of the most compelling aspects of 2-Carbamoyl-4-fluorophenylboronic acid is its utility in the synthesis of fluorinated heterocycles, which are increasingly recognized for their therapeutic potential. Fluorine atoms can significantly influence drug metabolism, binding affinity, and pharmacokinetic properties, making them indispensable in medicinal chemistry. The combination of a fluorine-substituted phenyl ring with a boronic acid moiety offers a versatile platform for constructing molecules with tailored biological activities. This has led to several studies investigating its role in developing novel inhibitors for enzymes such as kinases and proteases, which are implicated in various diseases.

The pharmaceutical industry has also leveraged 2-Carbamoyl-4-fluorophenylboronic acid as a building block for imaging agents. Boron neutron capture therapy (BNCT) is an emerging modality for cancer treatment that relies on the selective accumulation of boron compounds in tumor tissues. The boronic acid derivative's ability to undergo facile radiolabeling makes it an attractive candidate for developing BNCT agents. Recent research has demonstrated that compounds derived from 2-Carbamoyl-4-fluorophenylboronic acid can be effectively labeled with isotopes such as boron-10 for targeted tumor destruction using neutron irradiation.

Beyond its applications in drug discovery, 2-Carbamoyl-4-fluorophenylboronic acid has found utility in materials science, particularly in the development of organic electronic devices. The compound's ability to participate in cross-coupling reactions allows for the construction of conjugated polymers with enhanced electronic properties. These polymers are being explored for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced technologies where precise molecular engineering is essential.

The synthesis of 2-Carbamoyl-4-fluorophenylboronic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences starting from commercially available precursors such as 4-fluoroaniline and malononitrile. Advanced techniques such as transition-metal-catalyzed reactions and flow chemistry have been employed to improve efficiency and scalability. The growing demand for this compound has spurred innovation in synthetic methodologies, leading to more streamlined and sustainable production processes.

Recent advancements in computational chemistry have also contributed to our understanding of how 2-Carbamoyl-4-fluorophenylboronic acid behaves in various chemical environments. Molecular modeling studies have revealed insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validations, where structural modifications based on theoretical predictions are tested for their impact on biological activity.

The future prospects for 2-Carbamoyl-4-fluorophenylboronic acid are promising, with ongoing research exploring its potential applications in areas such as precision medicine and nanotechnology. The compound's versatility makes it an invaluable tool for chemists and biologists alike, driving innovation across multiple disciplines. As our understanding of its properties continues to evolve, it is likely that new applications will emerge, further solidifying its importance in scientific research and industrial development.